Cas no 2172599-98-1 (5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol)

• Product Name: 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• CAS No: 2172599-98-1
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 6092374
• PubChem ID: 165598982
• Update Time: 2025-10-24

5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• 5-[4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl]pentan-2-ol
• EN300-1595632
• 2172599-98-1

• Inchi： 1S/C11H22N4O/c1-3-5-11-10(8-12)13-14-15(11)7-4-6-9(2)16/h9,16H,3-8,12H2,1-2H3
• InChI Key： UHJJHBGHONRONP-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77Ų

Additional information on 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol

Introduction to 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172599-98-1)

5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172599-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The presence of the aminomethyl and propyl groups in its structure adds to its versatility and potential for modification.

The synthesis of 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol typically involves a multi-step process, including the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and has been widely adopted in the synthesis of complex molecules due to its high yield and mild reaction conditions. The subsequent functionalization steps involve the introduction of the aminomethyl and propyl groups to achieve the final structure.

Recent studies have highlighted the potential of 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol in various biological applications. One notable area of research is its use as a scaffold for the development of new drugs targeting neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) disorders. Preclinical studies have shown that derivatives of this compound exhibit promising neuroprotective effects, potentially due to their ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its potential in neurodegenerative diseases, 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol have also been studied extensively. Its high lipophilicity and low molecular weight contribute to its favorable absorption and distribution profiles. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Ongoing research is focused on developing prodrugs and other delivery systems to enhance its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpentan-2-ol in various disease models. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yipentan\-2\-ol (CAS No. 2172599\-98\-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and inflammatory disorders. Continued research and clinical evaluation will be crucial in realizing its full therapeutic potential.